Cas no 2229076-58-6 (5-(1-ethynylcyclopropyl)-2-methoxyphenol)

• Product Name: 5-(1-ethynylcyclopropyl)-2-methoxyphenol
• CAS No: 2229076-58-6
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 6070008
• PubChem ID: 165666492
• Update Time: 2025-05-24

5-(1-ethynylcyclopropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-2-methoxyphenol
• 2229076-58-6
• EN300-1834539

• Inchi： 1S/C12H12O2/c1-3-12(6-7-12)9-4-5-11(14-2)10(13)8-9/h1,4-5,8,13H,6-7H2,2H3
• InChI Key： UDMVNPVHHOYZEB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1(C#C)CC1

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(1-ethynylcyclopropyl)-2-methoxyphenol

Research Brief on 5-(1-ethynylcyclopropyl)-2-methoxyphenol (CAS: 2229076-58-6) in Chemical Biology and Pharmaceutical Applications

5-(1-ethynylcyclopropyl)-2-methoxyphenol (CAS: 2229076-58-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique ethynylcyclopropyl and methoxyphenol functional groups, exhibits promising biological activities that warrant further investigation. Recent studies have focused on its potential applications in drug discovery, particularly in the modulation of enzymatic pathways and as a scaffold for novel therapeutic agents.

One of the key areas of research involves the compound's role as a selective inhibitor of certain cytochrome P450 enzymes, which are critical in drug metabolism. Preliminary in vitro studies have demonstrated that 5-(1-ethynylcyclopropyl)-2-methoxyphenol can effectively inhibit CYP2C9 and CYP3A4, two isoforms involved in the metabolism of a wide range of pharmaceuticals. This inhibitory activity suggests potential applications in drug-drug interaction studies and the development of co-administered therapies to enhance drug efficacy and reduce adverse effects.

Additionally, the compound's structural features have been explored in the context of neurodegenerative diseases. Recent findings indicate that 5-(1-ethynylcyclopropyl)-2-methoxyphenol may interact with amyloid-beta peptides, potentially inhibiting their aggregation—a hallmark of Alzheimer's disease. Molecular docking simulations and biochemical assays have provided insights into the compound's binding affinity and mechanism of action, paving the way for further optimization and preclinical evaluation.

The synthesis and derivatization of 5-(1-ethynylcyclopropyl)-2-methoxyphenol have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural modifications have been explored to enhance its pharmacokinetic properties. For instance, introducing hydrophilic moieties has been shown to improve the compound's solubility and bioavailability, addressing one of the initial challenges in its development as a therapeutic agent.

In the realm of oncology, preliminary studies have investigated the compound's potential as an anti-proliferative agent. Cell-based assays using various cancer cell lines have revealed that 5-(1-ethynylcyclopropyl)-2-methoxyphenol can induce apoptosis in a dose-dependent manner, particularly in breast and prostate cancer models. Mechanistic studies suggest that this activity may be linked to the compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial function.

Despite these promising findings, challenges remain in the development of 5-(1-ethynylcyclopropyl)-2-methoxyphenol as a viable drug candidate. Current research is addressing issues such as metabolic stability, toxicity profiles, and target specificity. Advanced in vivo studies are needed to validate the compound's efficacy and safety in more complex biological systems. Furthermore, the exploration of its potential in combination therapies and as a probe for chemical biology applications continues to be an active area of investigation.

In conclusion, 5-(1-ethynylcyclopropyl)-2-methoxyphenol (CAS: 2229076-58-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for ongoing and future studies. As research progresses, this molecule may contribute significantly to the development of novel therapeutic strategies and tools for understanding complex biological processes.